Cas no 552850-73-4 ([(5-chloropyridin-2-yl)carbamoyl]formic acid)

• Product Name: [(5-chloropyridin-2-yl)carbamoyl]formic acid
• CAS No: 552850-73-4
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• MDL: MFCD12171750
• CID: 1592402
• Update Time: 2025-10-31

[(5-chloropyridin-2-yl)carbamoyl]formic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloropyridin-2-yl)amino]-2-oxoacetic acid
• 2-((5-CHLOROPYRIDIN-2-YL)AMINO)-2-OXOACETIC ACID
• SureCN614739
• QC-13
• 2-(5-chloropyridin-2-ylamino)-2-oxoacetic acid
• F2189-1038
• 2-[(5-Chloro-2-pyridinyl)amino]-2-oxo-acetic acid
• 4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline
• Acetic acid, [(5-chloro-2-pyridinyl)aMino]oxo-
• [(5-Chloro-2-pyridinyl)amino]oxoacetic acid
• [(5-chloropyridin-2-yl)carbamoyl]formic acid
• [(5-Chloropyridin-2-yl)amino](oxo)acetic acid
• SB13386
• AK171307
• AB0081652
• [(5-Chloro-2-pyridinyl)amino](oxo)acetic acid
• 1-Isopropylpyrazole-4-boronic acid,pinacol ester

• MDL： MFCD12171750
• Inchi： 1S/C7H5ClN2O3/c8-4-1-2-5(9-3-4)10-6(11)7(12)13/h1-3H,(H,12,13)(H,9,10,11)
• InChI Key： UQMUSEDZBHNTTQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 79.3

Experimental Properties

• Density: 1.639±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(5-chloropyridin-2-yl)carbamoyl]formic acid

[(5-chloropyridin-2-yl)carbamoyl]formic acid: A Comprehensive Overview

[(5-chloropyridin-2-yl)carbamoyl]formic acid, identified by the CAS number 552850-73-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a pyridine ring substituted with a chlorine atom at the 5-position, a carbamoyl group attached to the pyridine nitrogen, and a formic acid moiety. This combination of functional groups imparts the compound with versatile reactivity and biological activity.

Recent studies have highlighted the importance of [(5-chloropyridin-2-yl)carbamoyl]formic acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The presence of the chlorine substituent on the pyridine ring enhances the compound's electronic properties, making it an attractive candidate for various chemical transformations. Moreover, the formic acid group provides additional functionality, enabling further derivatization to tailor biological activity.

One area where [(5-chloropyridin-2-yl)carbamoyl]formic acid has shown promise is in the design of inhibitors for kinases, a class of enzymes critical in cellular signaling pathways. By incorporating this compound into kinase inhibitor scaffolds, scientists have been able to achieve improved potency and selectivity. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated that derivatives of this compound can effectively inhibit key kinases involved in cancer progression.

In addition to its pharmacological applications, [(5-chloropyridin-2-yl)carbamoyl]formic acid has also been utilized in green chemistry initiatives. Its use as a catalyst or reagent in environmentally friendly synthetic processes has been explored, aligning with global efforts to promote sustainable chemical practices. The compound's ability to participate in catalytic cycles without generating harmful byproducts makes it an eco-friendly alternative to traditional reagents.

The synthesis of [(5-chloropyridin-2-yl)carbamoyl]formic acid involves a multi-step process that typically begins with the preparation of 5-chloropyridine derivatives. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of production but also reduce environmental impact by minimizing waste generation.

From a structural perspective, [(5-chloropyridin-2-yl)carbamoyl]formic acid exhibits interesting physicochemical properties. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These properties are crucial for its characterization and quality control during manufacturing processes.

In conclusion, [(5-chloropyridin-2-yl)carbamoyl]formic acid (CAS No 552850-73-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery, synthetic chemistry, and green chemistry underscores its significance in contemporary research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to make even greater contributions to scientific advancement.